N-(4-Ethoxybenzyl)-2-methoxyethanamine hydrochloride
Overview
Description
N-(4-Ethoxybenzyl)-2-methoxyethanamine hydrochloride, also known as 4-EMC, is a synthetic stimulant drug that belongs to the cathinone class. It is a research chemical that has gained popularity among scientists and researchers due to its unique chemical structure and potential applications. In
Scientific Research Applications
Pharmacological and Toxicological Properties
N-(4-Ethoxybenzyl)-2-methoxyethanamine hydrochloride is related to a class of compounds known as N-Methoxybenzyl derivatives of the 2C family, which are potent serotonin 5-HT2A receptor agonist hallucinogens. These compounds, exemplified by N-(2-methoxybenzyl)-2,5-dimethoxy-4-chlorophenethylamine (25C-NBOMe), have been noted for their powerful hallucinogenic effects, akin to those observed with LSD. Due to their hallucinogenic properties and ease of synthesis, these substances have gained attention in both recreational use and scientific research to understand their pharmacology, toxicology, and potential therapeutic applications. However, the widespread use and the potential for harmful effects necessitate further investigation into their chemical, pharmacological, and toxicological properties (Kamińska, Świt, & Malek, 2020).
Environmental Impact and Toxicity
The environmental presence and impact of compounds similar to this compound, particularly those used as ultraviolet filters in consumer products, have been subjects of research. Studies on compounds like benzophenone-3 (BP-3), which share a phenolic structure with N-(4-Ethoxybenzyl)-2-methoxyethanamine, indicate potential endocrine-disrupting effects in aquatic organisms. Exposure to such compounds has been linked to reproductive toxicity in both human and animal models, raising concerns about their widespread use and environmental release. The need for standardizing exposure and outcome measurements across studies has been highlighted to better assess the ecological risks posed by these compounds (Ghazipura, McGowan, Arslan, & Hossain, 2017).
properties
IUPAC Name |
N-[(4-ethoxyphenyl)methyl]-2-methoxyethanamine;hydrochloride |
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InChI |
InChI=1S/C12H19NO2.ClH/c1-3-15-12-6-4-11(5-7-12)10-13-8-9-14-2;/h4-7,13H,3,8-10H2,1-2H3;1H |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
DQBGQUSIHKEDKH-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
CCOC1=CC=C(C=C1)CNCCOC.Cl |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C12H20ClNO2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Molecular Weight |
245.74 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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CAS RN |
1050214-34-0 |
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| Record name | Benzenemethanamine, 4-ethoxy-N-(2-methoxyethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
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